Cas no 494841-49-5 (Thiophene, 2,5-bis[4-(5-bromo-2-thienyl)phenyl]-)

• Product Name: Thiophene, 2,5-bis[4-(5-bromo-2-thienyl)phenyl]-
• CAS No: 494841-49-5
• MF: C₂₄H₁₄Br₂S₃
• MW: 558.370960712433
• CID: 1522521
• PubChem ID: 71362614
• Update Time: 2025-04-21

Thiophene, 2,5-bis[4-(5-bromo-2-thienyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2,5-bis[4-(5-bromo-2-thienyl)phenyl]-
• 2,5-bis[4-(5-bromothiophen-2-yl)phenyl]thiophene
• 2,2'-[Thiene-2,5-diyldi(4,1-phenylene)]bis(5-bromothiophene)
• 494841-49-5
• DTXSID30786229

• Inchi： 1S/C24H14Br2S3/c25-23-13-11-21(28-23)17-5-1-15(2-6-17)19-9-10-20(27-19)16-3-7-18(8-4-16)22-12-14-24(26)29-22/h1-14H
• InChI Key： UHBUMZNMBGTHCG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C=CC(=CC=2)C2=CC=C(C3C=CC(C4=CC=C(S4)Br)=CC=3)S2)S1

Computed Properties

• Exact Mass: 555.86252
• Monoisotopic Mass: 555.86244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 0